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Compound of Interest

Compound Name: Phenyilsilatrane

Cat. No.: B1211778

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for Phenylsilatrane, offering procedural, step-by-step guidance to ensure
operational safety and proper disposal.

Hazard Identification and Quantitative Data

Phenylsilatrane is a solid substance that is highly toxic if ingested.[1][2] Acute exposure may
cause irritation to the eyes, skin, and respiratory tract.[1][3] Ingestion can lead to irritation and
burning of the esophagus or gastrointestinal tract, with potential symptoms including headache,
dizziness, weakness, and nausea.[1][3]

The following tables summarize the key quantitative data available for Phenylsilatrane.

Physical and Chemical Properties

Property Value
Molecular Formula C12H17NO3Si
Molecular Weight 251.35 g/mol [1]
Physical State Solid[2]

Toxicity Data
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Metric Species Route Value Effects Noted
Somnolence,

LD50 Rat Oral 1400 mg/kg[2] tremor, and
convulsions[2]

Exposure Guidelines

Guideline Level Value

PAC-1 0.091 mg/m3

PAC-2 1 mg/m3

PAC-3 6 mg/m3

(PAC: Protective Action
Criteria)[3]

Personal Protective Equipment (PPE)

When handling Phenylsilatrane, the use of appropriate personal protective equipment is

mandatory to minimize exposure risk.
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PPE Category

Specifications

Rationale

Eye Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standards.[4] A face
shield should be worn over
safety glasses if there is a risk

of splashing or explosion.[4]

Protects against eye irritation
from solid particles or

splashes.

Hand Protection

Chemical-resistant gloves
(e.g., disposable nitrile gloves)
should be worn.[4] Glove
manufacturer's compatibility
charts should be consulted for

specific breakthrough times.

Prevents skin contact and

absorption.

Skin and Body Protection

A laboratory coat should be
worn and fully buttoned.[4] For
emergency situations, a fully-
encapsulating, chemical-

resistant suit is recommended.

[2](3]

Protects skin from accidental

contact.

Respiratory Protection

Work should be conducted in a
well-ventilated area or a
chemical fume hood to avoid
inhalation of dust. If ventilation
is inadequate, a NIOSH/MSHA
approved respirator is
required.[4][5] For
emergencies, a positive
pressure, full facepiece self-
contained breathing apparatus
(SCBA) or a pressure-demand
supplied air respirator with

escape SCBA is necessary.[1]

[2](3]

Prevents respiratory tract

irritation.
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Operational and Disposal Plans

Handling and Storage:

e Avoid contact with skin and eyes.[6]

e Avoid inhalation of dust.[6]

» Handle under an inert atmosphere if the material is sensitive to air or moisture.[5]
o Keep containers tightly closed in a dry and well-ventilated place.[5]

o Ground/bond container and receiving equipment to prevent static discharge.[5][7]
e Use only non-sparking tools.[5][7]

Disposal Procedures: The primary method for the disposal of Phenylsilatrane is to consult with
environmental regulatory agencies for guidance on acceptable disposal practices.[1] As a
general guideline:

o Collection: Collect waste Phenylsilatrane in a designated, labeled, and sealed container.

o Licensed Disposal: Arrange for disposal through a licensed professional waste disposal
service.

» Prohibited Disposal: Do not dispose of Phenylsilatrane down the drain or in regular trash.[8]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
Phenylsilatrane.

In Case of a Spill:

o Evacuate: Isolate the spill or leak area for at least 50 meters (150 feet) for liquids and at
least 25 meters (75 feet) for solids.[3]

o Ventilate: Ensure adequate ventilation.
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o Containment: Absorb or cover the spill with dry earth, sand, or other non-combustible
material and transfer it to containers.[3]

o Cleanup: Wear appropriate PPE during cleanup.

First Aid Measures:

Exposure Route First Aid Protocol

1. Move the victim to fresh air.[1][3] 2. If not
) breathing, provide artificial respiration.[1][3][9] 3.
Inhalation o .
If breathing is difficult, administer oxygen.[1][3]

[9] 4. Seek immediate medical attention.[1][3]

1. Immediately remove all contaminated
) clothing.[1][3][9] 2. Wash the exposed skin area
Skin Contact . :
thoroughly with soap and water.[1][3] 3. If skin

irritation occurs, get medical advice/attention.[5]

1. Flush eyes with lukewarm water for at least

15 minutes.[1][3] 2. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing.[5] 3.

Seek immediate medical attention.[6]

] 1. Rinse mouth.[5] 2. Do NOT induce vomiting.
Ingestion ) ] ) )
3. Seek immediate medical attention.[6]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling of Phenylsilatrane,
from preparation to disposal.
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Safe Handling Workflow for Phenylsilatrane

Preparation

Review SDS and Procedures

l

Don Appropriate PPE

Handling

Weigh/Handle in Ventilated Area

l

Perform Experiment

Waste and Dispos

Segregate Phenylsilatrane Waste Spill or Exposure Occurs

Store in Labeled, Sealed Container Follow Spill Cleanup Protocol Administer First Aid

Arrange for Licensed Disposal

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Phenylsilatrane.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1211778?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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